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Compound of Interest

Compound Name: 1-Ethylhexyl tiglate

CAS No.: 94133-92-3

Cat. No.: B1587912

Get Quote

1-Ethylhexyl tiglate (CAS No. 94133-92-3) is an organic compound classified as a fatty acid

ester.[1] While specific hazard data for this exact compound is limited, a thorough risk

assessment can be conducted by examining structurally similar compounds like ethyl tiglate

and hexyl tiglate. This approach allows us to anticipate its toxicological and physical hazards

and establish robust safety protocols.

The primary hazards are associated with its flammability and potential for irritation.[2][3][4] It is

imperative to handle this compound in a manner that mitigates these risks from initial use

through to final disposal.

Table 1: Hazard Profile and Physical Properties
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Property Description Source Citation

Physical State Liquid. [3]

Appearance Light yellow. [3]

Flammability

Flammable liquid and vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

[2][3]

[2][3]

Incompatible Materials
Strong oxidizing agents, strong

bases.
[2]

Toxicity

Causes skin irritation and

serious eye irritation. May

cause respiratory irritation.[4]

[4]

Environmental Hazard

Data on analogous

compounds suggests it may be

harmful to aquatic life with

long-lasting effects.[5]

[5]

Pre-Disposal: Safety and Handling Protocols
Proper disposal begins long before the waste container is full. It starts with safe handling during

research activities to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Based on the hazard profile, the following PPE is mandatory when handling 1-Ethylhexyl
tiglate, including when preparing it for disposal:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][4]

Hand Protection: Use chemical-resistant gloves (e.g., Neoprene gloves tested to EN374).[5]

Body Protection: A standard laboratory coat is required. For larger quantities or potential

splash hazards, a protective suit should be considered.[2][4][5]
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Causality: The selection of this specific PPE directly addresses the compound's identified

hazards. Safety goggles prevent eye irritation from splashes, while chemical-resistant gloves

protect against skin irritation.[4] These barriers are the first line of defense in preventing

chemical exposure.

Spill & Emergency Procedures
In the event of a spill or exposure, immediate and correct action is critical.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower.[2]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek medical

attention.[2][4]

Inhalation: Remove the individual from the exposure area to fresh air. If breathing is difficult,

seek medical attention.[2][4]

Small Spills: For minor spills, trained personnel should use an appropriate spill kit containing

absorbent materials. Ensure the area is well-ventilated.[6]

Large Spills: Evacuate the immediate area and notify your institution's Environmental Health

& Safety (EHS) department or emergency response team.[6]

Step-by-Step Disposal Protocol
The disposal of 1-Ethylhexyl tiglate must comply with local, state, and federal regulations,

including those set forth by the Environmental Protection Agency (EPA) and the Occupational

Safety and Health Administration (OSHA).[6][7][8] Chemical waste must never be disposed of

in regular trash or down the drain.[6]

Step 1: Waste Segregation and Container Selection
Segregation: Dedicate a specific waste stream for 1-Ethylhexyl tiglate and any materials

heavily contaminated with it (e.g., pipette tips, absorbent pads). Do not mix it with other

chemical waste unless explicitly approved by your EHS department. This is crucial to prevent

dangerous reactions with incompatible materials like strong oxidizing agents.[2]
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Container: Use a clean, leak-proof container made of a material compatible with the

chemical. A high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting screw

cap is appropriate. The container must be in good condition, free of cracks or defects.

Step 2: Proper Labeling of Hazardous Waste
Accurate labeling is a cornerstone of safe waste management and a strict regulatory

requirement under the EPA's Resource Conservation and Recovery Act (RCRA).[9][10]

The moment the first drop of waste enters the container, it must be labeled with the following

information:[10]

The words "Hazardous Waste".[9][10]

Generator Information: Your name, laboratory/department, and contact information.[9]

Chemical Contents: List "1-Ethylhexyl tiglate" and any other components by their full

chemical name. Do not use abbreviations or formulas.

Hazard Characteristics: Indicate the relevant hazards (e.g., "Flammable," "Irritant").[10]

Step 3: Safe Accumulation and Storage
Location: Store the sealed waste container in a designated satellite accumulation area within

or near the laboratory.[6] This area must be a well-ventilated space, such as a chemical fume

hood or an approved flammables storage cabinet.[2][6][11]

Conditions: The storage area must be away from heat, sparks, open flames, and other

ignition sources.[2][3] Ensure the container is stored with secondary containment (e.g., a spill

tray) to prevent the spread of potential leaks.[6]

Quantity Limits: Be aware of institutional and regulatory limits on the volume of hazardous

waste that can be accumulated in a satellite area (typically 55 gallons).[12]

Step 4: Arranging for Final Disposal
Request Pickup: Once the waste container is full or you no longer need it, submit a chemical

waste pickup request to your institution's EHS department.[12] Do not attempt to transport or
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dispose of the waste yourself.

Professional Disposal: The EHS department will arrange for a licensed and certified

hazardous waste disposal company to collect, transport, and process the waste.[6] This

ensures the entire process is documented and compliant with all transportation and disposal

regulations.[13]

The most common and effective disposal method for flammable organic liquids like 1-
Ethylhexyl tiglate is high-temperature incineration at a permitted facility.[5][14][15] This

process uses controlled combustion to break the chemical down into less hazardous

components like ash and flue gas, with the resulting heat often used to generate energy.[16]

[17] The process is designed to destroy at least 99.99% of harmful chemicals.[14]

Disposal Workflow Diagram
The following diagram outlines the decision-making and procedural flow for the proper disposal

of 1-Ethylhexyl tiglate waste.
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Caption: Workflow for the compliant disposal of 1-Ethylhexyl tiglate.
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By adhering to this comprehensive guide, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of 1-Ethylhexyl tiglate, protecting

themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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